Cas no 2228444-06-0 (3-({3-(dimethylamino)methyl-4-hydroxyphenyl}methyl)azetidin-3-ol)

• Product Name: 3-({3-(dimethylamino)methyl-4-hydroxyphenyl}methyl)azetidin-3-ol
• CAS No: 2228444-06-0
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 6351410
• PubChem ID: 165650452
• Update Time: 2025-05-26

3-({3-(dimethylamino)methyl-4-hydroxyphenyl}methyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-({3-(dimethylamino)methyl-4-hydroxyphenyl}methyl)azetidin-3-ol
• EN300-1754086
• 2228444-06-0
• 3-({3-[(dimethylamino)methyl]-4-hydroxyphenyl}methyl)azetidin-3-ol

• Inchi： 1S/C13H20N2O2/c1-15(2)7-11-5-10(3-4-12(11)16)6-13(17)8-14-9-13/h3-5,14,16-17H,6-9H2,1-2H3
• InChI Key： ANOXHJGMCZDDRQ-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(=C(CN(C)C)C=2)O)CNC1

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.7Ų

Additional information on 3-({3-(dimethylamino)methyl-4-hydroxyphenyl}methyl)azetidin-3-ol

Compound CAS No 2228444-06-0: 3-({3-(dimethylamino)methyl-4-hydroxyphenyl}methyl)azetidin-3-ol

The compound with CAS number 2228444-06-0, also known as 3-({3-(dimethylamino)methyl-4-hydroxyphenyl}methyl)azetidin-3-ol, is a highly specialized organic molecule with significant potential in various fields of chemical research and pharmaceutical development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a dimethylamino group, a hydroxyl group, and an azetidine ring. The azetidine ring, a four-membered cyclic amine, contributes to the molecule's stability and reactivity. The presence of the dimethylamino group introduces additional electronic effects, enhancing the compound's ability to participate in various chemical reactions. Furthermore, the hydroxyl group plays a crucial role in hydrogen bonding, which is essential for interactions within biological systems.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure allows for interactions with various biological targets, such as enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders.

In addition to its pharmacological potential, this compound has also been explored for its role in chemical synthesis. Its ability to act as both a nucleophile and an electrophile makes it versatile in organic reactions. Researchers have utilized this compound as an intermediate in the synthesis of more complex molecules, demonstrating its utility in building intricate chemical frameworks.

The synthesis of 3-({3-(dimethylamino)methyl-4-hydroxyphenyl}methyl)azetidin-3-ol involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Key steps include the formation of the azetidine ring through cyclization reactions and the introduction of functional groups via substitution or addition mechanisms. The optimization of reaction conditions has been critical in achieving high yields and ensuring the purity of the final product.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided detailed insights into its molecular structure and purity, confirming its identity and quality for further research and application.

In terms of applications, this compound holds promise in several areas beyond drug discovery. Its unique properties make it a valuable tool in materials science, where it could be used as a building block for constructing advanced materials with tailored properties. Additionally, its reactivity suggests potential uses in catalysis and green chemistry, contributing to more sustainable chemical processes.

Looking ahead, ongoing research continues to uncover new aspects of this compound's behavior and utility. Collaborative efforts between academic institutions and industry partners are expected to drive further advancements in understanding its full potential. As technology evolves, so too will our ability to harness the capabilities of compounds like CAS No 2228444-06-0 for innovative solutions across multiple disciplines.